Cas no 135101-20-1 (Boc-3-(3-quinolyl)-DL-Ala-OH)

• Product Name: Boc-3-(3-quinolyl)-DL-Ala-OH
• CAS No: 135101-20-1
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• MDL: MFCD01632015
• CID: 2663085
• PubChem ID: 14840634
• Update Time: 2025-05-20

Boc-3-(3-quinolyl)-DL-Ala-OH Chemical and Physical Properties

Names and Identifiers

• BOC-3-(3'-QUINOLYL)-L-ALANINE
• Boc-3-(3-quinolyl)-DL-Ala-OH
• 2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-3-yl)propanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-3-yl)propanoic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-3-yl)propanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-quinolin-3-ylpropanoic acid
• AKOS026739658
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(QUINOLIN-3-YL)PROPANOIC ACID
• 135101-20-1
• SCHEMBL7857022
• D96484
• (2S)-2-{[(TERT-BUTOXY)CARBONYL]AMINO-3-(QUINOLIN-3-YL)PROPANOIC ACID
• EN300-78107
• BS-46742
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-3-yl)propanoicacid
• CS-0196698
• (S)-2-(Boc-amino)-3-(quinolin-3-yl)propanoic acid

• MDL： MFCD01632015
• Inchi： 1S/C17H20N2O4/c1-17(2,3)23-16(22)19-14(15(20)21)9-11-8-12-6-4-5-7-13(12)18-10-11/h4-8,10,14H,9H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： ZJIPRFVJGMPMPL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=NC2C=CC=CC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Boc-3-(3-quinolyl)-DL-Ala-OH

Boc-3-(3-Quinolyl)-DL-Ala-OH: An Overview of a Versatile Amino Acid Derivative

Boc-3-(3-Quinolyl)-DL-Ala-OH (CAS No. 135101-20-1) is a unique and versatile amino acid derivative that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. This compound, characterized by its Boc (tert-butyloxycarbonyl) protecting group and the quinoline moiety, offers a wide range of applications in the development of novel therapeutic agents and as a building block in the synthesis of complex molecules.

The structure of Boc-3-(3-Quinolyl)-DL-Ala-OH is particularly noteworthy due to its combination of the Boc protecting group, which is commonly used to protect the amino group during peptide synthesis, and the quinoline ring, which is known for its biological activity and versatility in medicinal chemistry. The presence of the DL-Ala (alanine) residue further enhances its utility as a chiral building block in asymmetric synthesis.

In recent years, there has been a surge in research focusing on the use of quinoline-containing compounds in drug discovery. Quinolines have been shown to exhibit a broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The incorporation of a quinoline moiety into amino acid derivatives like Boc-3-(3-Quinolyl)-DL-Ala-OH opens up new avenues for the design and synthesis of potent and selective therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the potential of quinoline-containing amino acids as inhibitors of specific enzymes involved in various disease pathways. For instance, researchers have explored the use of such compounds as inhibitors of kinases, which are key targets in cancer therapy. The presence of the Boc protecting group allows for controlled deprotection and subsequent functionalization, making it an ideal intermediate for multi-step synthetic processes.

The synthetic route to Boc-3-(3-Quinolyl)-DL-Ala-OH typically involves several well-established chemical transformations. The first step often involves the protection of the amino group using tert-butyloxycarbonyl (Boc) reagents. This is followed by the coupling of the protected alanine with a suitable quinoline derivative, often through an amide bond formation reaction. The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The stability and solubility properties of Boc-3-(3-Quinolyl)-DL-Ala-OH are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but should be stored at low temperatures to prevent degradation. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in various biochemical assays and cell-based experiments.

In addition to its role in drug discovery, Boc-3-(3-Quinolyl)-DL-Ala-OH has found applications in other areas of chemical research. For example, it can be used as a chiral auxiliary in asymmetric synthesis, where its ability to control stereochemistry is crucial for the production of enantiomerically pure compounds. This property is particularly valuable in the pharmaceutical industry, where enantiomeric purity can significantly impact the efficacy and safety profile of drugs.

The environmental impact and sustainability considerations are also important when working with compounds like Boc-3-(3-Quinolyl)-DL-Ala-OH. Researchers are increasingly focusing on developing greener synthetic methods that minimize waste and reduce environmental footprint. Techniques such as catalytic reactions and solvent-free conditions are being explored to improve the sustainability of chemical processes involving this compound.

In conclusion, Boc-3-(3-Quinolyl)-DL-Ala-OH (CAS No. 135101-20-1) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. Its unique structure and properties make it an attractive candidate for the development of novel therapeutic agents and as a versatile building block in complex molecule synthesis. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemical research.